Cas no 2034327-23-4 (N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}-2-[4-(propane-2-sulfonyl)phenyl]acetamide)

• Product Name: N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}-2-[4-(propane-2-sulfonyl)phenyl]acetamide
• CAS No: 2034327-23-4
• MF: C₂₀H₂₃N₃O₄S
• MW: 401.479323625565
• CID: 5332416
• Update Time: 2025-05-19

N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}-2-[4-(propane-2-sulfonyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(4-(furan-2-yl)-1H-pyrazol-1-yl)ethyl)-2-(4-(isopropylsulfonyl)phenyl)acetamide
• N-[2-[4-(furan-2-yl)pyrazol-1-yl]ethyl]-2-(4-propan-2-ylsulfonylphenyl)acetamide
• N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}-2-[4-(propane-2-sulfonyl)phenyl]acetamide

• Inchi： 1S/C20H23N3O4S/c1-15(2)28(25,26)18-7-5-16(6-8-18)12-20(24)21-9-10-23-14-17(13-22-23)19-4-3-11-27-19/h3-8,11,13-15H,9-10,12H2,1-2H3,(H,21,24)
• InChI Key： VOVQYNCYFLMBOT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CC(NCCN1C=C(C2=CC=CO2)C=N1)=O)(C(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 611
• XLogP3: 1.8
• Topological Polar Surface Area: 103

Additional information on N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}-2-[4-(propane-2-sulfonyl)phenyl]acetamide

Introduction to N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}-2-[4-(propane-2-sulfonyl)phenyl]acetamide (CAS No. 2034327-23-4)

N-{2-[4-(furan-2-yl-1H-pyrazol-1-yl)ethyl]-2-[4-(propane-2-sulfonylphenyl)acetamide} is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2034327-23-4, represents a fusion of heterocyclic moieties and functional groups that make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}-2-[4-(propane-2-sulfonyl)phenyl]acetamide is characterized by the presence of a furan ring, a pyrazole ring, and a propane-2-sulfonyl group, which are strategically positioned to interact with biological targets. The combination of these structural elements not only contributes to the compound's chemical diversity but also enhances its potential for binding to specific receptors or enzymes in biological systems.

In recent years, there has been a growing interest in the development of novel compounds that incorporate heterocyclic scaffolds due to their demonstrated efficacy in modulating various biological pathways. The furan ring, in particular, has been extensively studied for its role in medicinal chemistry, with numerous derivatives exhibiting anti-inflammatory, antimicrobial, and anticancer properties. Similarly, the pyrazole ring is known for its versatility in drug design, often serving as a key pharmacophore in small molecule inhibitors.

The presence of the propane-2-sulfonyl group in N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}-2-[4-(propane-2-sulfonyl)phenyl]acetamide adds another layer of complexity to its potential biological activity. Sulfonyl groups are well-documented for their ability to enhance binding affinity and selectivity, making them valuable in the design of drugs targeting enzymes such as kinases and proteases. The integration of this group with the aforementioned heterocyclic moieties suggests that this compound may exhibit multiple modes of action, potentially increasing its therapeutic index.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of such compounds with high accuracy. These tools have been instrumental in identifying promising candidates for further experimental validation. In particular, virtual screening techniques have been used to assess the potential binding affinity of N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}-2-[4-(propane-2-sulfonyl)phenyl]acetamide to various biological targets, including those implicated in metabolic diseases and cancer.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the furan ring typically begins with the condensation of furfural with appropriate reagents under controlled conditions. Subsequent functionalization steps are then employed to introduce the pyrazole moiety and the propane-2-sulfonyl group. These steps often involve palladium-catalyzed cross-coupling reactions, which are highly efficient but require precise control over reaction conditions.

Evaluation of the pharmacological properties of N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}-2-[4-(propane-2-sulfonyl)phenyl]acetamide has begun in several academic and industrial laboratories. Initial studies have focused on assessing its interaction with target proteins and enzymes, as well as its ability to modulate signaling pathways relevant to disease processes. Preliminary results suggest that this compound may exhibit inhibitory activity against certain kinases and proteases, making it a potential lead compound for further development.

The development of novel therapeutic agents relies heavily on understanding the structureactivity relationships (SAR) of candidate compounds. By systematically modifying various functional groups within the molecule, researchers can gain insights into which structural features contribute most significantly to biological activity. This process often involves generating a series of analogs and evaluating their potency and selectivity through both computational and experimental methods.

The potential applications of N-{2-[4-(furan-2-yly)-1H-pyrazol-l -yl]ethyl}-Z-[Z -(propa n e -Z -s ulfo n y l )ph en y l ]acet am ide extend beyond traditional therapeutic areas. Its unique structural features make it an attractive candidate for use in diagnostic imaging agents or as a tool compound for studying biological pathways. Additionally, its ability to interact with multiple targets suggests that it may have applications in combination therapy strategies.

In conclusion, N-{Z -[Z -(propa ne -Z -s ulfo n y l )ph en y l ]acet am ide} (CAS No. 2034327-Z3-Z) is a structurally complex organic compound with significant potential for further investigation in pharmaceutical chemistry. Its combination of heterocyclic moieties and functional groups positions it as a promising candidate for drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this class of compounds, N-{Z -[Z -(propa ne -Z -s ulfo n y l )ph en y l ]acet am ide} is likely to play an important role in future therapeutic developments.